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Commercial Sources and Primary Applications

Commercial
Product

Manufacturer / Supplier
Primary
Application

Key Characteristics

Marlotherm
SH

Sasol (formerly), now supplied
by Eastman; distributed by

companies like Global Heat
Transfer [1] [2]

Heat transfer
fluid and LOHC

[1] [2]

Mixture of dibenzyltoluene
isomers; high flash point;

liquid at low temperatures [2]

Jarytherm Arkema [1] Heat transfer
fluid and LOHC

[1]

Mixture of dibenzyltoluene
isomers and other related

compounds [1]

Typical Physical and Chemical Properties

The following table consolidates typical property data for these mixtures, with Marlotherm SH data available

from a commercial distributor [2].
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Parameter Unit Value / Range (for Marlotherm SH)

Appearance - Liquid, clear

Density @ 20°C g/cm³ 1.04 - 1.05

Viscosity @ 20°C cSt 42 - 52

Boiling Point °C 385 - 395

Pour Point °C < -34

Flash Point °C ~200

Autoignition Temperature °C ~500

Typical Operating Range °C -5 to 350

Permissible Heater Film Temperature °C 380

Chemical Composition and LOHC Function

Both Marlotherm SH and Jarytherm are not pure substances but complex isomeric mixtures.

Complex Isomeric Mixtures: The base fluid (H0-DBT) is a synthesis product of the Friedel-Crafts

reaction between toluene and benzyl chloride, resulting in a mixture of many different
dibenzyltoluene (DBT) isomers as well as some benzylbenzyltoluene (BBT) compounds [1].

LOHC Functionality: As LOHCs, these mixtures can be reversibly hydrogenated and
dehydrogenated. The hydrogen-lean form (H0-DBT) can store hydrogen through a catalytic reaction,

becoming the hydrogen-rich form (H18-DBT). This process allows the fluid to function as a hydrogen
storage medium [1] [3].

The diagram below illustrates this reversible hydrogen storage cycle and the associated chemical

transformation.
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Figure: The reversible hydrogen storage cycle of dibenzyltoluene-based LOHC systems.

Experimental Protocol: Hydrogenation of H0-DBT

The hydrogenation of H0-DBT is a key process for hydrogen storage. Below is a generalized experimental

protocol based on research studies [3].
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Experimental Setup
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Figure: A generalized workflow for the catalytic hydrogenation of H0-DBT.

Materials:

Reactants: Commercial H0-DBT mixture (e.g., Marlotherm SH or Jarytherm).
Catalysts: Commonly used catalysts include 0.5-5% Ru/Al₂O₃, 0.3-5% Pt/Al₂O₃, 5% Pd/Al₂O₃,
or Raney-Ni [3].
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Equipment: A pressurized batch reactor (e.g., 300 cm³) equipped with a heating system,

temperature and pressure sensors, a gas inlet, and a magnetic stirrer [3].

Procedure:

Reactor Charging: Load a specified mass of H0-DBT and catalyst into the reactor [3].

System Purging: Purge the reactor with an inert gas like nitrogen to remove air [3].
Pressurization: Pressurize the reactor with hydrogen gas. Studies have been conducted at

initial pressures around 0.8 - 0.9 MPa [3].
Reaction Initiation: Begin heating the reactor and start the magnetic stirrer. Reaction

temperatures are typically studied in the range of 120°C to 270°C, depending on the catalyst
used [3]. A stirrer speed of 800 rpm is typical to eliminate mass transfer limitations [3].

Monitoring & Sampling: The reaction can be monitored by tracking hydrogen uptake.
Periodically, small liquid samples can be taken from the reactor to analyze the degree of

hydrogenation [3].

Analysis of Hydrogenation Degree:

Fast GC-FID: A fast Gas Chromatography with Flame Ionization Detection (GC-FID) method

can be used to separate and quantify the different hydrogenation families (H0-, H6-, H12-, H18-
DBT). The Degree of Hydrogenation (DoH) can then be calculated based on their relative

quantities [1].
NMR: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy can also be used to

determine the DoH by following the disappearance of aromatic hydrogen signals [1].

Key Insights for Researchers

Isomer Reactivity Matters: The different isomers in the commercial mixture have varying reactivities
during hydrogenation [1]. For precise kinetic studies, understanding the specific composition is

crucial.
Catalyst Dictates Conditions: The optimal temperature for hydrogenation is highly dependent on

the catalyst. For instance, Ru- and Rh-based catalysts are more active at lower temperatures
(~150-180°C), whereas Pt- and Pd-based catalysts require higher temperatures (>200-240°C) [3].

Viscosity is a Practical Consideration: The fully hydrogenated form (H18-DBT) has high viscosity,
which can be a challenge for pumping, especially at low temperatures. Research shows that

formulating mixtures with benzyltoluene-based LOHCs can significantly reduce viscosity while
maintaining good performance [4].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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